Cas no 14357-05-2 (Acetic acid,2,2,2-trichloro-, ion(1-))

Acetic acid,2,2,2-trichloro-, ion(1-) structure

14357-05-2 structure

Product Name:Acetic acid,2,2,2-trichloro-, ion(1-)

CAS No:14357-05-2

Molecular Formula:C₂O₂Cl₃-

Molecular Weight:162.3792

CID:144110

PubChem ID:119236

Acetic acid,2,2,2-trichloro-, ion(1-) Properties

Names and Identifiers

- Acetic acid,2,2,2-trichloro-, ion(1-)
- 2,2,2-trichloroacetate
- Aceticacid, trichloro-, ion(1-) (8CI,9CI)
- Trichloroacetate
- Trichloroacetate ion
- Trichloroacetate ion(1-)
- Trichloroacetic acid ion(1-)
- DTXSID20162457
- 14357-05-2
- trichloroacetate anion
- trichloroacetic acid, ion(1-)
- Acetic acid, trichloro-, ion(1-)
- CHEBI:27455
- Q3538970
- Trichloroacetate(1-)
- +Expand
- InChIKey： YNJBWRMUSHSURL-UHFFFAOYSA-M
- Inchi： InChI=1S/C2HCl3O2/c3-2(4,5)1(6)7/h(H,6,7)/p-1
- SMILES： O=C(C(Cl)(Cl)Cl)[O-]

Computed Properties

Exact Mass: 160.8965
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 160.896387g/mol
Heavy Atom Count: 7
Complexity: 77.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 40.1Å²

Experimental Properties

PSA: 40.13

Acetic acid,2,2,2-trichloro-, ion(1-) Related Literature

1. Photochemical generation of the dichloroacetate radical by reduced ferredoxin

Richard Cammack,Ruth Williams,K. Krishna Rao,Martyn C. R. Symons J. Chem. Soc. Perkin Trans. 2 1992 1417
2. Determination of trichloroacetate in human serum and urine by ion chromatography

Hisaaki Itoh Analyst 1989 114 1637
3. Halogen bonding in uranyl and neptunyl trichloroacetates with alkali metals and improved crystal chemical formulae for coordination compounds

Anton V. Savchenkov,Andrei S. Uhanov,Mikhail S. Grigoriev,Aleksandr M. Fedoseev,Denis V. Pushkin,Larisa B. Serezhkina,Viktor N. Serezhkin Dalton Trans. 2021 50 4210
4. Cycloadditions of the 2-methylallyl cation to conjugated dienes

H. M. R. Hoffmann,D. R. Joy,A. K. Suter J. Chem. Soc. B 1968 57
5. Self-decarboxylation of trichloroacetic acid redox catalyzed by trichloroacetate ions in acetonitrile solutions

Drochss P. Valencia,Pablo D. Astudillo,Annia Galano,Felipe J. González Org. Biomol. Chem. 2013 11 318
6. Proton-transfer mechanism in the decarboxylation of ammonium trichloroacetate in acetonitrile

Zenon Pawlak,Malcolm F. Fox,Maria Tusk,Stevan Kuna J. Chem. Soc. Faraday Trans. 1 1983 79 1987
7. Unusual ion pairing by the trichloroacetate anion

Oscar D. Bonner,Ruth R. Inners J. Chem. Soc. Faraday Trans. 1 1982 78 509
8. The decarboxylation of trichloroacetic acid and the reactions of the trichloromethyl anion with 1,3,5-trinitrobenzene and with hydrogen ions: kinetic measurements in dimethyl sulphoxide solution

Paul J. Atkins,Victor Gold,Rosey Marsh J. Chem. Soc. Perkin Trans. 2 1984 1239
9. Cycloadditions of allylic cations to conjugated dienes: stereochemistry

H. M. R. Hoffmann,D. R. Joy J. Chem. Soc. B 1968 1182
10. Dibenzylammonium trichloroacetate: an above-room-temperature order–disorder switchable dielectric material

Siyuan Zeng,Zhihua Sun,Chengmin Ji,Shuquan Zhang,Cheng Song,Junhua Luo CrystEngComm 2016 18 3606

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